Cas no 1873590-01-2 (5-(3-cyclopropyl-1H-1,2,4-triazol-1-yl)pyridine-3-carbaldehyde)

• Product Name: 5-(3-cyclopropyl-1H-1,2,4-triazol-1-yl)pyridine-3-carbaldehyde
• CAS No: 1873590-01-2
• MF: C₁₁H₁₀N₄O
• MW: 214.223301410675
• CID: 6159556
• PubChem ID: 165957655
• Update Time: 2025-06-14

5-(3-cyclopropyl-1H-1,2,4-triazol-1-yl)pyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-1292131
• 5-(3-cyclopropyl-1H-1,2,4-triazol-1-yl)pyridine-3-carbaldehyde
• 1873590-01-2

• Inchi： 1S/C11H10N4O/c16-6-8-3-10(5-12-4-8)15-7-13-11(14-15)9-1-2-9/h3-7,9H,1-2H2
• InChI Key： AZARLOUWHAKKML-UHFFFAOYSA-N
• SMILES： O=CC1=CN=CC(=C1)N1C=NC(C2CC2)=N1

Computed Properties

• Exact Mass: 214.08546096g/mol
• Monoisotopic Mass: 214.08546096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 60.7Ų

Additional information on 5-(3-cyclopropyl-1H-1,2,4-triazol-1-yl)pyridine-3-carbaldehyde

Comprehensive Analysis of 5-(3-cyclopropyl-1H-1,2,4-triazol-1-yl)pyridine-3-carbaldehyde (CAS No. 1873590-01-2)

The compound 5-(3-cyclopropyl-1H-1,2,4-triazol-1-yl)pyridine-3-carbaldehyde (CAS No. 1873590-01-2) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, including a cyclopropyl-substituted 1,2,4-triazole ring and a pyridine-3-carbaldehyde moiety, this compound exhibits remarkable potential in drug discovery and material science applications. Researchers are particularly interested in its role as a versatile building block for synthesizing novel heterocyclic compounds.

In recent years, the demand for triazole-based compounds like 5-(3-cyclopropyl-1H-1,2,4-triazol-1-yl)pyridine-3-carbaldehyde has surged due to their broad-spectrum biological activities. The 1,2,4-triazole core is known for its antimicrobial, antifungal, and anti-inflammatory properties, making it a hotspot in medicinal chemistry. The incorporation of a cyclopropyl group further enhances the molecule's metabolic stability and lipophilicity, critical factors in drug design. This aligns with current trends in AI-driven drug discovery, where computational models prioritize structurally diverse scaffolds for high-throughput screening.

The pyridine-3-carbaldehyde segment of this compound adds another layer of functionality, serving as a reactive handle for further derivatization. This feature is particularly valuable in click chemistry applications, where researchers seek efficient conjugation strategies for bioconjugation or polymer synthesis. The aldehyde group can undergo condensation reactions with amines or hydrazines, enabling the construction of imines or hydrazones—key intermediates in many pharmaceutical syntheses. Such versatility makes CAS No. 1873590-01-2 a sought-after reagent in fragment-based drug design.

From an industrial perspective, the scalability of 5-(3-cyclopropyl-1H-1,2,4-triazol-1-yl)pyridine-3-carbaldehyde synthesis is a topic of active research. Green chemistry principles are increasingly applied to optimize its production, minimizing hazardous byproducts and energy consumption. This resonates with the growing emphasis on sustainable synthetic methods in the chemical industry. Analytical techniques like HPLC and NMR are routinely employed to ensure the purity of this compound, as even minor impurities can significantly impact its performance in downstream applications.

In material science, the π-conjugated system of this molecule has sparked interest for developing organic semiconductors or luminescent materials. The triazole-pyridine framework may contribute to electron transport properties, while the aldehyde group allows for covalent attachment to surfaces or other functional units. Such applications align with the booming field of organic electronics, where researchers explore cost-effective alternatives to traditional silicon-based materials.

Safety and handling of CAS No. 1873590-01-2 follow standard laboratory protocols for aldehydes and heterocyclic compounds. While not classified as highly hazardous, proper ventilation and personal protective equipment are recommended during handling. The compound's stability under various conditions (pH, temperature) is frequently studied, as these parameters determine its shelf life and compatibility with different reaction environments—a common concern for industrial users.

The patent landscape surrounding 5-(3-cyclopropyl-1H-1,2,4-triazol-1-yl)pyridine-3-carbaldehyde reveals its utility across multiple domains. Several applications describe its incorporation into kinase inhibitors or antimicrobial agents, reflecting the pharmaceutical industry's ongoing quest for novel bioactive scaffolds. Meanwhile, academic publications highlight its use in developing metal-organic frameworks (MOFs) or as a ligand in catalytic systems—testament to its interdisciplinary relevance.

For researchers sourcing this compound, analytical data (including HPLC purity, NMR spectra, and mass spectrometry results) are crucial for quality verification. Reputable suppliers typically provide comprehensive characterization data, addressing a key concern in research reproducibility—a hot topic in scientific communities. The compound's solubility profile (often in DMSO or dichloromethane) and storage recommendations (−20°C under inert atmosphere) are equally important considerations for end-users.

Looking ahead, 5-(3-cyclopropyl-1H-1,2,4-triazol-1-yl)pyridine-3-carbaldehyde is poised to maintain its relevance as synthetic methodologies advance. The integration of machine learning in retrosynthetic analysis may uncover novel routes to this scaffold, while flow chemistry techniques could revolutionize its production. As the scientific community continues to explore structure-activity relationships in N-heterocyclic compounds, this molecule will undoubtedly remain a valuable tool in both academic and industrial settings.